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Compound of Interest

3-Amino-n,n-
Compound Name: _ _
dimethylbenzenesulfonamide

Cat. No.: B1267554

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-N,N-dimethylbenzenesulfonamide is a key synthetic intermediate possessing a
versatile scaffold that combines an arylamine and a sulfonamide moiety. This unique
combination of functional groups makes it a valuable building block in the synthesis of a
diverse range of compounds, particularly in the fields of medicinal chemistry and materials
science. The aromatic amino group serves as a versatile handle for various chemical
transformations, including diazotization-coupling reactions and amide bond formations, while
the sulfonamide group is a well-established pharmacophore in numerous clinically approved
drugs. This technical guide provides an in-depth overview of the synthesis, properties, and
applications of 3-Amino-N,N-dimethylbenzenesulfonamide, complete with experimental
protocols and data to facilitate its use in research and development.

Physicochemical Properties

A comprehensive summary of the key physicochemical properties of 3-Amino-N,N-
dimethylbenzenesulfonamide is presented in the table below. This data is essential for its
proper handling, storage, and application in synthetic protocols.
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Property Value Reference
CAS Number 6274-18-6 [1]
Molecular Formula CsH12N202S [1]
Molecular Weight 200.26 g/mol [1]
Appearance White to off-white solid

Linear Formula CoH14N202S [1]

MDL Number MFCD00025203 [1]

Synthesis of 3-Amino-N,N-
dimethylbenzenesulfonamide

The most common and practical synthetic route to 3-Amino-N,N-
dimethylbenzenesulfonamide involves a two-step process starting from the readily available
3-nitrobenzenesulfonyl chloride. The first step is the amination of the sulfonyl chloride with
dimethylamine to yield 3-nitro-N,N-dimethylbenzenesulfonamide. The subsequent step involves
the reduction of the nitro group to the corresponding primary amine.

3-Nitrobenzenesulfonyl Amination with 3-Nitro-N,N-dimethyl- Reduction of
chloride Dimethylamine benzenesulfonamide Nitro Group
Diazotization Diazonium Salt e COUP.I'ng LA
(NaNO2, HCl, 0-5 °C) Intermediate Electron-Rich Arene
2 2 (e.g., Naphthol derivative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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as-a-synthetic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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